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Abstract
Militarine, a prominent secondary metabolite derived from the rhizomes of Bletilla striata

(Thunb.) Reichb.f., an orchid species with a long history of use in traditional Chinese medicine

(TCM) under the name "Baiji" (白及), has garnered significant scientific interest. Traditionally

utilized for its hemostatic, anti-inflammatory, and tissue-regenerative properties, recent

pharmacological studies have begun to elucidate the molecular mechanisms underlying these

therapeutic effects.[1][2] This technical guide provides a comprehensive overview of the current

scientific knowledge regarding militarine and its derivatives, focusing on its applications in

traditional medicine, its pharmacological activities, and the associated signaling pathways. This

document is intended to serve as a resource for researchers and professionals in drug

development, offering detailed experimental protocols, quantitative data, and visual

representations of molecular interactions to facilitate further investigation into the therapeutic

potential of this natural compound.

Traditional Medicine Applications of Bletilla striata
(Baiji)
The dried rhizome of Bletilla striata, known as Baiji, has been a staple in traditional Chinese

medicine for centuries. Its primary applications revolve around its astringent nature, which is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1201898?utm_src=pdf-interest
https://www.mdpi.com/2223-7747/14/7/1052
https://www.mdpi.com/2311-7524/11/11/1315
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


believed to help stop bleeding, and its ability to reduce swelling and promote the regeneration

of tissue.[3][1][2]

Traditional Preparations and Uses:

Hemostasis: Baiji is traditionally used both orally and topically to control various types of

bleeding, including hemoptysis (coughing up blood), hematemesis (vomiting blood), epistaxis

(nosebleeds), and traumatic bleeding. For internal bleeding, it is often decocted or ground

into a powder for oral administration. For external wounds, the powdered rhizome is applied

directly to the site of injury.

Anti-inflammatory and Wound Healing: Due to its purported anti-inflammatory and tissue-

regenerative properties, Baiji is used to treat a range of conditions such as sores, ulcers,

burns, and chapped skin.[4][1] It is believed to promote the healing of gastric and duodenal

ulcers by forming a protective layer over the mucosal lining.[1]

Respiratory Ailments: In TCM, Baiji is used to moisten the lungs and alleviate dry coughs,

particularly those with little to no phlegm. It has been traditionally applied in the treatment of

conditions like chronic bronchitis and tuberculosis.[1]

Propagation and Preparation of Bletilla striata Rhizomes:

Bletilla striata can be propagated by dividing the rhizomes in the early spring or after the foliage

dies back in the winter.[5] Each division should contain at least one healthy shoot. The

rhizomes are planted in well-draining, humus-rich soil.[5] For medicinal use, the rhizomes are

harvested, cleaned, and the fibrous roots are removed. They are then steamed until the inner

part is no longer white, after which the outer bark is removed. The processed rhizomes are

then sun-dried or baked.[3]

Pharmacological Activities of Militarine
Modern scientific research has begun to validate the traditional uses of Bletilla striata by

investigating the pharmacological activities of its constituent compounds, with a significant

focus on militarine.

Anti-inflammatory Activity
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An "effect fraction of Bletilla striata" (EFBS), rich in bibenzyls including coelonin and batatasin

III, has demonstrated significant anti-inflammatory properties. Pretreatment with EFBS in a

lipopolysaccharide (LPS)-induced acute lung injury model in mice resulted in a decrease in

inflammatory markers such as neutrophil count, myeloperoxidase (MPO) activity, and levels of

pro-inflammatory cytokines including IL-1β, IL-6, and TNF-α in the bronchoalveolar lavage fluid.

[6] The underlying mechanism appears to involve the inhibition of the NF-κB signaling pathway.

[6]

Anti-tumor Activity
Militarine has been reported to possess anti-tumor properties, although specific IC50 values for

militarine against various cancer cell lines are not yet widely available in the literature.[1] The

proposed mechanism of action involves the induction of apoptosis in cancer cells.

Neuroprotective Effects
Recent studies have highlighted the neuroprotective potential of militarine. While quantitative

data such as EC50 values for neuroprotection are still emerging, the proposed mechanisms

involve the activation of antioxidant pathways, such as the Nrf2 signaling pathway, to protect

neuronal cells from oxidative stress-induced damage.

Plant Growth-Inhibitory Activity
Militarine has been identified as a potent plant growth inhibitor. This activity has been

quantified, providing some of the first available efficacy data for this compound.

Table 1: Plant Growth-Inhibitory Activity of Militarine and Dactylorhin A

Compound Target EC50 (mmol L⁻¹) Reference

Militarine
Lettuce (radicle

elongation)
0.28 [7]

Dactylorhin A
Lettuce (radicle

elongation)
0.88 [7]

Signaling Pathways Modulated by Militarine
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The pharmacological effects of militarine are mediated through its interaction with key cellular

signaling pathways, primarily the Nrf2 and NF-κB pathways.

Nrf2 Signaling Pathway
The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a crucial

role in the cellular defense against oxidative stress. Under normal conditions, Nrf2 is kept

inactive in the cytoplasm by its repressor protein, Keap1. Upon exposure to oxidative stress,

Nrf2 dissociates from Keap1 and translocates to the nucleus, where it binds to the Antioxidant

Response Element (ARE) in the promoter region of various antioxidant and cytoprotective

genes, including Heme Oxygenase-1 (HO-1).

Militarine has been shown to activate the Nrf2 signaling pathway. In a study using A549 human

lung adenocarcinoma cells, treatment with militarine (25 µmol/L) led to the activation of the Nrf2

pathway.[8] This activation is a key mechanism underlying its protective effects against

oxidative stress-induced cellular damage.
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Dried Bletilla striata Rhizomes

Grind into fine powder

Reflux with 70% Methanol

Filter to obtain extract

Evaporate to dryness

Redissolve in 70% Methanol

Filter through 0.22 µm filter
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.mdpi.com/2223-7747/14/7/1052
https://www.mdpi.com/2311-7524/11/11/1315
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11740853/
https://www.researchgate.net/figure/HPLC-chromatograms-of-various-constituents-a-Test-samples-b-Reference-substances-c_fig4_339372635
https://m.youtube.com/watch?v=tExij9XX4Z8
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://www.researchgate.net/figure/Anti-inflammatory-related-signal-pathway-and-Cytokines-on-the-RAW-2647-cells-A-Raw_fig2_353813609
https://www.rsc.org/suppdata/d4/dt/d4dt03219e/d4dt03219e2.pdf
https://www.benchchem.com/product/b1201898#militarine-and-its-derivatives-in-traditional-medicine
https://www.benchchem.com/product/b1201898#militarine-and-its-derivatives-in-traditional-medicine
https://www.benchchem.com/product/b1201898#militarine-and-its-derivatives-in-traditional-medicine
https://www.benchchem.com/product/b1201898#militarine-and-its-derivatives-in-traditional-medicine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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